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Compound of Interest

2-Butenedioic acid (22)-, 1-
Compound Name:
octadecyl ester

Cat. No.: B3048549

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Butenedioic acid (2Z)-, 1-
octadecyl ester (CAS No. 2424-62-6), also known as monostearyl maleate or octadecyl
hydrogen maleate. This document consolidates information on its commercial availability,
physicochemical properties, synthesis, and applications, with a focus on its use in
pharmaceuticals and materials science.

Core Compound Information

2-Butenedioic acid (2Z)-, 1-octadecyl ester is a monoester of maleic acid and stearyl alcohol.
Its amphiphilic nature, possessing both a hydrophilic carboxylic acid group and a long
hydrophobic octadecyl chain, makes it a valuable compound in various scientific and industrial
applications.

Physicochemical Properties

The following table summarizes the key quantitative data for 2-Butenedioic acid (2Z)-, 1-
octadecyl ester, compiled from various commercial suppliers and chemical databases.
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Property Value Citations
CAS Number 2424-62-6 [11[2][3][4]
Molecular Formula C22H100a4 [1112][3][4]
Molecular Weight 368.55 g/mol [1112]131[4]
Appearance White Solid [3]

Melting Point 79-81 °C [3][5]
Purity >95% (HPLC)

Storage Conditions

2-8°C, in an amber vial under

an inert atmosphere

[3]

Solubility Practically insoluble in water. [L1[2113]14]
27)-4-(octadecyloxy)-4-

IUPAC Name (e2)-4- ) Y ) y) [2]
oxobut-2-enoic acid
Monostearyl maleate,

Synonyms Octadecyl hydrogen maleate, [2][3]

Mono-Stearyl maleate

Commercial Suppliers

A number of chemical suppliers offer 2-Butenedioic acid (2Z)-, 1-octadecyl ester, typically for
research and development purposes. The following table lists some of the key commercial
suppliers.
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) ) Available
Supplier Product Name Purity/Grade .
Quantities

Pharmaceutical

Sigma-Aldrich Monostearyl Maleate Secondary Standard, 200 mg, 500 mg
CRM

Biosynth Monostearyl maleate - -

Clearsynth Monostearyl Maleate High Quality Custom

) Accompanied by
Simson Pharma Monostearyl Maleate N ] In Stock
Certificate of Analysis

Pharmaffiliates Monostearyl Maleate - Please enquire

Reference Standard
Veeprho Monostearyl Maleate In Stock
(USP, EMA, JP, BP)

BOC Sciences Monostearyl Maleate - Please enquire

] USP Reference
U.S. Pharmacopeia Monostearyl Maleate 100 mg
Standard

Experimental Protocols
Synthesis of 2-Butenedioic acid (2Z)-, 1-octadecyl ester

A general method for the synthesis of monostearyl maleate involves the esterification of maleic
anhydride with stearyl alcohol.

Methodology:

o Reactant Preparation: In a suitable reaction vessel, dissolve stearyl alcohol in an appropriate
solvent.

» Addition of Maleic Anhydride: Add maleic anhydride to the solution. An organic basic catalyst,
such as triethylamine, can be introduced to facilitate the reaction at lower temperatures.

o Reaction Conditions: The reaction mixture is heated. One cited method suggests a reaction
temperature of 140°C for 5 hours.
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 Purification: After the reaction is complete, the product is purified by recrystallization from a
suitable solvent to yield the final product.

Synthesis Workflow for 2-Butenedioic acid (2Z)-, 1-octadecyl ester.

Applications in Research and Development
Pharmaceutical Excipient

Monostearyl maleate is utilized as a pharmaceutical excipient in the manufacturing of tablets
and capsules.[1] Its primary role is to enhance the chemical stability of active pharmaceutical
ingredients (APIs).[1] For instance, it has been used to improve the stability of metoprolol
succinate and sodium-dependent glucose co-transporter 2 inhibitors.[1] While specific
formulation protocols are often proprietary, the general workflow for incorporating such an
excipient in tablet manufacturing is outlined below.

General Workflow for Tablet Formulation using Monostearyl Maleate.

Materials Science: Humidity Sensors

This compound serves as a precursor in the synthesis of inorganic-organic hybrid nanowires,
which have applications in the fabrication of humidity sensors. The long octadecyl chain can
influence the self-assembly and surface properties of the resulting nanomaterials, which are
critical for their sensing capabilities. The fabrication of such sensors typically involves the
deposition of the sensing material onto an electrode array.

Fabrication Workflow for a Humidity Sensor.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific information in the public domain literature detailing the
direct interaction of 2-Butenedioic acid (2Z)-, 1-octadecyl ester with specific cellular signaling
pathways. One supplier note mentions its potential to inhibit alopecia areata, with a proposed
but unconfirmed mechanism of action related to particle size or protonation.[1] Another source
indicates that in lipid membrane experiments, monostearyl maleate could increase cell
membrane permeability, which is a property relevant to drug delivery systems. However, a
definitive mechanism or signaling cascade has not been elucidated. Researchers investigating
the biological effects of this compound should consider its amphiphilic properties and potential
to interact with cell membranes and lipid-mediated signaling processes.
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Conclusion

2-Butenedioic acid (2Z)-, 1-octadecyl ester is a commercially available compound with
established applications in pharmaceutical formulations as a stabilizing excipient and in
materials science for the development of humidity sensors. While general synthesis and
application workflows are understood, detailed, publicly available experimental protocols and a
clear understanding of its biological mechanism of action remain areas for further investigation.
This guide provides a foundational understanding for researchers and professionals working
with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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